Cas no 303119-53-1 (7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 303119-53-1
• MF: C₁₇H₁₁F₃O₄
• MW: 336.262055635452
• CID: 6588505
• PubChem ID: 5322333
• Update Time: 2025-07-02

7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one
• SMSF0015803
• Z57281584
• CB03484
• SR-01000485067-1
• MFCD01909985
• BIM-0001868.P001
• PD148410
• CS-0328022
• UNM000000620201
• 7-hydroxy-3-(2-methoxyphenyl)-2-trifluoromethyl-4h-chromen-4-one
• SR-01000485067
• AKOS000270965
• 303119-53-1
• F0916-2536
• CBMicro_001706
• 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)chromen-4-one
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-

• Inchi： 1S/C17H11F3O4/c1-23-12-5-3-2-4-10(12)14-15(22)11-7-6-9(21)8-13(11)24-16(14)17(18,19)20/h2-8,21H,1H3
• InChI Key： TYNKRRODOIVTEL-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(O)=CC=C2C(=O)C=1C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 336.06094331g/mol
• Monoisotopic Mass: 336.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one

Recent Advances in the Study of 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one (CAS: 303119-53-1)

The compound 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one (CAS: 303119-53-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one, with several research groups reporting novel synthetic pathways to enhance yield and purity. The compound's chromen-4-one core, coupled with the trifluoromethyl and methoxyphenyl substituents, has been identified as a critical pharmacophore in modulating various biological targets. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer activities. Mechanistic investigations reveal that 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one exerts its effects through the inhibition of key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammation and tumor progression. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapeutic agent.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable bioavailability and metabolic stability, although optimization efforts are ongoing to improve its drug-like characteristics. Computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins, facilitating the design of derivatives with enhanced potency and selectivity.

In conclusion, 7-hydroxy-3-(2-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities and synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models. The continued exploration of this compound holds great potential for advancing the field of chemical biology and drug discovery.